Cas no 53299-20-0 (1,5-Benzothiazepine-4(5H)-thione, 2,3-dihydro-)
53299-20-0 structure
Product Name:1,5-Benzothiazepine-4(5H)-thione, 2,3-dihydro-
CAS No:53299-20-0
MF:C9H9NS2
MW:195.30445933342
CID:357609
PubChem ID:13564145
Update Time:2025-04-19
1,5-Benzothiazepine-4(5H)-thione, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Benzothiazepine-4(5H)-thione, 2,3-dihydro-
- 3,5-dihydro-2H-1,5-benzothiazepine-4-thione
- DTXSID20543924
- 2,3-Dihydro-1,5-benzothiazepine-4(5H)-thione
- SCHEMBL8853709
- 53299-20-0
-
- Inchi: 1S/C9H9NS2/c11-9-5-6-12-8-4-2-1-3-7(8)10-9/h1-4H,5-6H2,(H,10,11)
- InChI Key: DSBFXOVGFSWSKG-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NC(CC1)=S
Computed Properties
- Exact Mass: 195.01777
- Monoisotopic Mass: 195.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 12.03
1,5-Benzothiazepine-4(5H)-thione, 2,3-dihydro- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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